Cas no 1378690-67-5 (methyl 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoate)

• Product Name: methyl 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoate
• CAS No: 1378690-67-5
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD18205164
• CID: 5238216
• PubChem ID: 103689390
• Update Time: 2026-03-08

methyl 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(1-methyl-1H-pyrazol-3-yl)-, methyl ester
• methyl 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoate

• MDL： MFCD18205164
• Inchi： 1S/C8H8N2O2/c1-10-6-5-7(9-10)3-4-8(11)12-2/h5-6H,1-2H3
• InChI Key： JZPOZBNFUCYFSO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1C=CN(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 3-(1-methyl-1H-pyrazol-3-yl)prop-2-ynoate

Compound CAS No. 1378690-67-5: Methyl 3-(1-Methyl-1H-Pyrazol-3-Yl)Prop-2-Ynoate

The compound Methyl 3-(1-Methyl-1H-Pyrazol-3-Yl)Prop-2-Ynoate (CAS No. 1378690-67-5) is a significant organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of propargyl esters, which are widely studied for their versatile applications in organic synthesis, polymer chemistry, and drug discovery.

The structure of this compound comprises a propargyl group (C≡CCH2-) attached to a methyl ester moiety, with a substituted pyrazole ring at the terminal position. The pyrazole ring, being a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's stability and reactivity. The presence of the methyl group on the pyrazole ring further enhances its chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials, including polymers and low-dimensional nanostructures. For instance, researchers have explored its use in click chemistry reactions, where it serves as an efficient propargyl component for the formation of stable covalent bonds under mild conditions. This has opened new avenues for the development of functional materials with tailored properties.

In addition to its role in materials science, Methyl 3-(1-Methyl-1H-Pyrazol-3-Yl)Prop-2-Ynoate has also been investigated for its biological activity. Preliminary assays have shown that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery programs. Further research is currently underway to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical models.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole derivative followed by esterification with propargyl alcohol or its derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental standpoint, this compound has been assessed for its biodegradability and toxicity profiles. Studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental impact. As such, ongoing research is focused on developing sustainable methods for its production and disposal to mitigate any adverse effects on ecosystems.

In conclusion, Methyl 3-(1-Methyl-1H-Pyrazol-3-Yl)Prop-2-Ynoate (CAS No. 1378690-67-5) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.